(2S)-3-[4-[Bis(2,2,2-trichloroethoxy)phosphoryloxy]phenyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
(2S)-3-[4-[Bis(2,2,2-trichloroethoxy)phosphoryloxy]phenyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
Brand Name:
Vulcanchem
CAS No.:
162518-54-9
VCID:
VC0067433
InChI:
InChI=1S/C18H22Cl6NO8P/c1-16(2,3)32-15(28)25-13(14(26)27)8-11-4-6-12(7-5-11)33-34(29,30-9-17(19,20)21)31-10-18(22,23)24/h4-7,13H,8-10H2,1-3H3,(H,25,28)(H,26,27)/t13-/m0/s1
SMILES:
CC(C)(C)OC(=O)NC(CC1=CC=C(C=C1)OP(=O)(OCC(Cl)(Cl)Cl)OCC(Cl)(Cl)Cl)C(=O)O
Molecular Formula:
C18H22Cl6NO8P
Molecular Weight:
624.1 g/mol
(2S)-3-[4-[Bis(2,2,2-trichloroethoxy)phosphoryloxy]phenyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
CAS No.: 162518-54-9
Main Products
VCID: VC0067433
Molecular Formula: C18H22Cl6NO8P
Molecular Weight: 624.1 g/mol
![(2S)-3-[4-[Bis(2,2,2-trichloroethoxy)phosphoryloxy]phenyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid - 162518-54-9](/images/no_structure.jpg)
| CAS No. | 162518-54-9 |
|---|---|
| Product Name | (2S)-3-[4-[Bis(2,2,2-trichloroethoxy)phosphoryloxy]phenyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid |
| Molecular Formula | C18H22Cl6NO8P |
| Molecular Weight | 624.1 g/mol |
| IUPAC Name | (2S)-3-[4-[bis(2,2,2-trichloroethoxy)phosphoryloxy]phenyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid |
| Standard InChI | InChI=1S/C18H22Cl6NO8P/c1-16(2,3)32-15(28)25-13(14(26)27)8-11-4-6-12(7-5-11)33-34(29,30-9-17(19,20)21)31-10-18(22,23)24/h4-7,13H,8-10H2,1-3H3,(H,25,28)(H,26,27)/t13-/m0/s1 |
| Standard InChIKey | CXHPPDBOJQLCND-ZDUSSCGKSA-N |
| Isomeric SMILES | CC(C)(C)OC(=O)N[C@@H](CC1=CC=C(C=C1)OP(=O)(OCC(Cl)(Cl)Cl)OCC(Cl)(Cl)Cl)C(=O)O |
| SMILES | CC(C)(C)OC(=O)NC(CC1=CC=C(C=C1)OP(=O)(OCC(Cl)(Cl)Cl)OCC(Cl)(Cl)Cl)C(=O)O |
| Canonical SMILES | CC(C)(C)OC(=O)NC(CC1=CC=C(C=C1)OP(=O)(OCC(Cl)(Cl)Cl)OCC(Cl)(Cl)Cl)C(=O)O |
| Synonyms | nα-boc-o-[bis-(2,2,2-trichloroethyl)phospho]-l-tyrosine |
| PubChem Compound | 10952274 |
| Last Modified | Nov 11 2021 |
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